Cas no 1534037-90-5 (8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepine)

• Product Name: 8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepine
• CAS No: 1534037-90-5
• Molecular Formula: C₉H₁₂BrN₃
• Molecular Weight: 242.11568069458
• CID: 6193079
• PubChem ID: 80196246

8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepine Properties

Names and Identifiers

• 8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido2,3-b1,4diazepine
• EN300-3069791
• 8-bromo-4-methyl-1H,2H,3H,4H,5H-pyrido[2,3-b][1,4]diazepine
• 1534037-90-5
• AKOS018758242

• InChIKey： WSPXRJSKUGJUKY-UHFFFAOYSA-N
• Inchi： 1S/C9H12BrN3/c1-6-2-3-11-8-4-7(10)5-12-9(8)13-6/h4-6,11H,2-3H2,1H3,(H,12,13)
• SMILES： BrC1C=NC2=C(C=1)NCCC(C)N2

Computed Properties

• Exact Mass: 241.02146g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 241.02146g/mol
• Heavy Atom Count: 13
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 37Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines